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Compound of Interest

Compound Name: Diphenolic acid

Cat. No.: B094337 Get Quote

An In-depth Technical Guide to Diphenolic Acid

This technical guide provides a comprehensive overview of diphenolic acid, including its

chemical identity, physicochemical properties, synthesis, and its role as a potential endocrine

disruptor. This document is intended for researchers, scientists, and professionals in drug

development and chemical industries.

Chemical Identity
IUPAC Name: 4,4-bis(4-hydroxyphenyl)pentanoic acid

Synonyms: Diphenolic acid (DPA), 4,4-Bis(4-hydroxyphenyl)valeric acid, 4-Hydroxy-γ-(4-

hydroxyphenyl)-γ-methylbenzenebutanoic acid, γ,γ-bis(p-hydroxyphenyl)valeric acid[1][2]

CAS Registry Number: 126-00-1[1][3][4]

Molecular Formula: C₁₇H₁₈O₄[1][3][4][5]

Chemical Structure
The structure of diphenolic acid consists of a pentanoic acid backbone with two 4-

hydroxyphenyl groups attached to the C4 position.

SMILES:CC(CCC(=O)O)(c1ccc(cc1)O)c2ccc(cc2)O[5]

InChI:InChI=1S/C17H18O4/c1-17(11-10-16(20)21,12-2-6-14(18)7-3-12)13-4-8-15(19)9-5-

13/h2-9,18-19H,10-11H2,1H3,(H,20,21)[5]
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of diphenolic acid is

presented in Table 1.

Table 1: Physicochemical and Spectroscopic Properties of Diphenolic Acid
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Property Value References

Physical Properties

Molecular Weight 286.32 g/mol [1][3][4][5]

Melting Point 167-172 °C [1][3][6][7]

Boiling Point 507.0 ± 40.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

pKa 4.66 ± 0.10 (Predicted) [7]

Solubility

Water
Appreciably soluble in hot

water
[1][6]

Organic Solvents

Soluble in acetone, acetic acid,

ethanol, isopropanol, methyl

ethyl ketone. Insoluble in

benzene, carbon tetrachloride,

and xylene.

[1][6]

Spectroscopic Data

¹H NMR Spectral data available. [8]

¹³C NMR Spectral data available. [9]

IR Spectroscopy

O-H stretch: ~3300-3400 cm⁻¹

(broad), C-O stretch: ~1000

cm⁻¹, Aromatic C-H stretch:

~3000-3100 cm⁻¹, Aromatic

C=C stretch: ~1500-1600 cm⁻¹

[9][10]

UV Absorption (in EtOH) λmax at 225 and 279 nm [7]

Synthesis of Diphenolic Acid
Diphenolic acid is primarily synthesized via the acid-catalyzed condensation of levulinic acid

with phenol[1][6][11]. The reaction is a type of Friedel-Crafts alkylation.
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Synthesis Workflow
The general workflow for the synthesis of diphenolic acid is depicted below.

Synthesis Workflow of Diphenolic Acid

Reactants Reaction

Purification

Levulinic Acid

Condensation Reaction

Phenol Acid Catalyst
(e.g., HCl, H₂SO₄)

Crude Diphenolic Acid

Recrystallization

Pure Diphenolic Acid
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Synthesis Workflow of Diphenolic Acid

Experimental Protocol: Synthesis and Purification
This protocol provides a method for the synthesis of diphenolic acid from levulinic acid and

phenol.

Materials:
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Levulinic acid (1.16 g, 0.01 mol)

Phenol (5.65 g, 0.06 mol)

3-(sulfobutyl)-5-methyl-2-mercapto-1,3,4-thiadiazole-3-mercaptopropane sulfonate (as

catalyst) (1.70 g, 0.004 mol)[12]

25 mL round-bottom flask

Stirring apparatus

Heating mantle or water bath

Solvent for recrystallization (e.g., hot water, acetic acid)[1][6][7]

Filtration apparatus

Procedure:

Reaction Setup: To a 25 mL round-bottom flask, add levulinic acid, phenol, and the acid

catalyst[12].

Reaction: The mixture is stirred at 60 °C for 12 hours[12]. The progress of the reaction can

be monitored by techniques such as thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC).

Work-up: After the reaction is complete, the crude product is isolated. Depending on the

catalyst used, this may involve neutralization, extraction, and solvent removal.

Purification: The crude diphenolic acid is purified by recrystallization. It can be recrystallized

from hot water, acetic acid, or a mixture of heptane and ether[1][6][7]. The crystals are then

collected by filtration, washed with a cold solvent, and dried.

Role as a Potential Endocrine Disruptor
Diphenolic acid is structurally similar to bisphenol A (BPA), a known endocrine-disrupting

chemical (EDC)[6][7]. EDCs are exogenous substances that can interfere with the endocrine

system, potentially causing adverse health effects[13][14]. Due to its structural analogy to BPA,
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diphenolic acid has been investigated for its potential to interact with estrogen receptors

(ERs), primarily ERα and ERβ[1][5][15].

Signaling Pathway: Estrogen Receptor Interaction
The binding of an estrogenic compound, such as estradiol or a xenoestrogen like diphenolic
acid, to estrogen receptors can trigger a cascade of cellular events. A simplified model of this

signaling pathway is shown below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b094337?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15456246/
https://pubmed.ncbi.nlm.nih.gov/24315190/
https://www.researchgate.net/publication/259245654_Probing_the_human_estrogen_receptor-a_binding_requirements_for_phenolic_mono-_and_di-hydroxyl_compounds_A_combined_synthesis_binding_and_docking_study
https://www.benchchem.com/product/b094337?utm_src=pdf-body
https://www.benchchem.com/product/b094337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Estrogen Receptor Signaling Pathway
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Simplified Estrogen Receptor Signaling Pathway
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This pathway illustrates that upon binding to the estrogen receptor, diphenolic acid can

potentially initiate receptor dimerization, translocation to the nucleus, and subsequent binding

to estrogen response elements on the DNA. This can lead to the recruitment of co-activators

and modulation of gene transcription, resulting in a biological response[16][17]. The extent to

which diphenolic acid activates this pathway and its specific downstream effects are areas of

ongoing research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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